Arochlor 1254

• CAS: 52663-62-4
• Synonyms: 2,2’,3,3’,4-Pentachloro-1,1’-biphenyl; 2,2’,3,3’,4’-Pentachlorobiphenyl; 2,3,2’,3’,4’-Pentachlorobiphenyl; 2,3,4,2’,3’-Pentachlorobiphenyl; PCB 82
• Molecular Formula: C12H5Cl5
• Molecular Weight: 326.4 g/mol
• SMILES: C1=CC(=C(C(=C1)Cl)Cl)C2=C(C(=C(C=C2)Cl)Cl)Cl
• InChI: InChI=1S/C12H5Cl5/c13-8-3-1-2-6(10(8)15)7-4-5-9(14)12(17)11(7)16/h1-5H
• InChIKey: AUGNBQPSMWGAJE-UHFFFAOYSA-N
• Solubility: Solubility in water varies because Aroclors are variable mixtures.; In water, 70 ppb; In water, 12 ug/L at 25 °C; In water: 0.01 ppm; For more Solubility (Complete) data for Aroclor 1254 (6 total), please visit the HSDB record page.; Solubility in water: none; Insoluble

Inconsistent PCB congener profiles across Aroclor mixtures compromise environmental monitoring data comparability. Aroclor 1254 (54% chlorine; CAS 52663-62-4) is the EPA-designated standard for Methods 505, 508, and 8082, with a distinct congener distribution (~21% tetra-, 48% penta-, 23% hexa-, 6% heptachlorobiphenyls). • ISO 17034 & ISO/IEC 17025 certified for regulatory-grade traceability and audit-ready data reporting • Well-characterized BCF values (160->60,000) enable predictive aquatic food web bioaccumulation modeling • Preferred reference material for P4501A1 (AHH/EROD) induction and rodent hepatocarcinogenicity studies. Supplied with lot-specific Certificate of Analysis.

Aroclor 1254: Technical Specifications and Composition of a 54% Chlorine PCB Mixture

Aroclor 1254 is a commercial polychlorinated biphenyl (PCB) mixture characterized by an average chlorine content of 54% by weight, as defined by its nomenclature [1]. The mixture is composed of approximately 21% tetrachlorobiphenyls (C12H6Cl4), 48% pentachlorobiphenyls (C12H5Cl5), 23% hexachlorobiphenyls (C12H4Cl6), and 6% heptachlorobiphenyls (C12H3Cl7) [2]. With an approximate molecular weight of 326 g/mol, it exists as a colorless to pale-yellow viscous liquid or solid (below 50°F) with a mild hydrocarbon odor [3]. Its physical properties include insolubility in water, a specific gravity of 1.38 at 77°F, and a vapor pressure of 0.00006 mmHg [3].

• [1] ScienceDirect. (n.d.). Aroclor 1254. Retrieved from https://www.sciencedirect.com/topics/chemistry/aroclor-1254 View Source
• [2] Bast, C. B. (1997). RAIS toxicity profiles: Formal toxicity summary for Aroclor-1254. Oak Ridge Reservation Environmental Restoration Program. View Source
• [3] CDC - NIOSH Pocket Guide to Chemical Hazards. (2019, October 30). Chlorodiphenyl (54% chlorine). Retrieved from https://www.cdc.gov/niosh/npg/npgd0126.html View Source

Why Aroclor 1254 Cannot Be Interchanged with Other Aroclor Mixtures

Aroclor mixtures are differentiated by their chlorine content, which directly dictates their congener profiles, physical properties, and biological activities [1]. While Aroclor 1254 contains 54% chlorine, other mixtures like Aroclor 1242 (42% chlorine) and Aroclor 1260 (60% chlorine) possess distinct compositions [1]. These compositional differences translate into quantifiable variations in toxicological potency, including enzyme induction, bioaccumulation, and carcinogenicity [2]. Consequently, Aroclor 1254 cannot be generically substituted for another Aroclor mixture in analytical, toxicological, or environmental studies without introducing significant experimental variability. The following evidence details these specific, quantifiable differences that mandate the use of Aroclor 1254 for precise scientific and industrial applications.

• [1] ScienceDirect. (n.d.). Aroclor 1254. Retrieved from https://www.sciencedirect.com/topics/chemistry/aroclor-1254 View Source
• [2] Harris, M., Zacharewski, T., & Safe, S. (1993). Comparative Potencies of Aroclors 1232, 1242, 1248, 1254, and 1260 in Male Wistar Rats—Assessment of the Toxic Equivalency Factor (TEF) Approach for Polychlorinated Biphenyls (PCBs). Fundamental and Applied Toxicology, 20(4), 456-463. View Source

Quantitative Differentiation of Aroclor 1254: A Comparative Evidence Guide

Congener-Specific Composition: Quantifying the Difference in Non-Ortho PCB Content Between Aroclor 1254 Lots

The composition of Aroclor 1254 is not uniform across different production lots, with significant implications for biological activity. A direct head-to-head comparison of two lots (6024 and 124-191) revealed that the percentage of non-ortho PCBs (congeners 77, 81, 126, and 169) was 2.9% of total PCBs in lot 6024, compared to only 0.02% in lot 124-191 [1]. Furthermore, total polychlorinated dibenzofurans (PCDFs) were 38.7 ppm in lot 6024, versus 11.3 ppm in lot 124-191 [1].

Evidence Dimension	Non-ortho PCB content as a percentage of total PCB
Target Compound Data	Lot 6024: 2.9%; Lot 124-191: 0.02%
Comparator Or Baseline	Lot 124-191: 0.02%
Quantified Difference	Lot 6024 has a 145-fold higher percentage of non-ortho PCBs than lot 124-191.
Conditions	PCB congener-specific analysis via GC/MS on two distinct Aroclor 1254 lots.

Why This Matters

This lot-to-lot variability demonstrates that even within the same nominal Aroclor mixture, quantifiable differences in congener profiles can lead to divergent biological outcomes, necessitating careful lot characterization for reproducible research.

• [1] Kodavanti, P. R., Kannan, N., Yamashita, N., Derr-Yellin, E. C., Ward, T. R., Burgin, D. E., Tilson, H. A., & Birnbaum, L. S. (2001). Differential effects of two lots of aroclor 1254: congener-specific analysis and neurochemical end points. Environmental Health Perspectives, 109(11), 1153-1161. View Source

Comparative Hepatocarcinogenicity: Ranking Aroclor 1254 Against Other Aroclor Mixtures

In a 24-month chronic toxicity and carcinogenicity study in Sprague-Dawley rats, the incidence of hepatocellular neoplasms in females followed a distinct pattern depending on the Aroclor mixture [1]. The general incidence pattern was Aroclor 1254 > Aroclor 1260 ≈ Aroclor 1242 > Aroclor 1016 [1]. While the study does not provide a single incidence percentage for each mixture across all doses, it clearly establishes a rank order of potency, with Aroclor 1254 exhibiting the highest carcinogenic potential in the liver.

Evidence Dimension	Incidence of hepatocellular neoplasms in female rats
Target Compound Data	Aroclor 1254: Highest incidence among tested mixtures.
Comparator Or Baseline	Aroclor 1260, Aroclor 1242, and Aroclor 1016 all showed lower incidences.
Quantified Difference	The incidence pattern is Aroclor 1254 > Aroclor 1260 ≈ Aroclor 1242 > Aroclor 1016.
Conditions	24-month dietary exposure in female Sprague-Dawley rats at concentrations ranging from 25 to 200 ppm.

Why This Matters

For toxicological risk assessment and studies of liver carcinogenesis, Aroclor 1254 provides a distinct, high-potency comparator, whereas substituting another Aroclor would yield a lower and different tumor incidence profile, confounding results.

• [1] Mayes, B. A., McConnell, E. E., Neal, B. H., Brunner, M. J., Hamilton, S. B., Sullivan, T. M., Peters, A. C., Ryan, M. J., Toft, J. D., Singer, A. W., Brown, J. F., Menton, R. G., & Moore, J. A. (1998). Comparative Carcinogenicity in Sprague-Dawley Rats of the Polychlorinated Biphenyl Mixtures Aroclors 1016, 1242, 1254, and 1260. Toxicological Sciences, 41(1), 62-76. View Source

Differential Induction of Hepatic Microsomal Enzymes: ED50 Values for Aroclor 1254 vs. Aroclor 1260

Aroclor mixtures exhibit distinct profiles in their ability to induce hepatic microsomal enzymes, a key endpoint for assessing toxic potential. A direct comparative study in male Wistar rats showed that while Aroclor 1260 is a potent inducer of pentoxyresorufin O-deethylase (PROD) activity with an ED50 of 37 mg/kg, Aroclor 1254 failed to induce a 50% maximal response for this enzyme even at the highest tested dose of 2000 mg/kg [1].

Evidence Dimension	ED50 for induction of hepatic microsomal PROD activity
Target Compound Data	Aroclor 1254: >2000 mg/kg (no 50% response achieved)
Comparator Or Baseline	Aroclor 1260: 37 mg/kg
Quantified Difference	Aroclor 1260 is >54 times more potent than Aroclor 1254 for PROD induction.
Conditions	Immature male Wistar rats, 14 days post-treatment.

Why This Matters

This stark contrast in enzyme induction profiles highlights that Aroclor 1254 and Aroclor 1260 cannot be substituted for one another in studies investigating CYP2B-mediated metabolism or related toxicological pathways; the choice of mixture profoundly impacts the observed biological response.

• [1] Harris, M., Zacharewski, T., & Safe, S. (1993). Comparative Potencies of Aroclors 1232, 1242, 1248, 1254, and 1260 in Male Wistar Rats—Assessment of the Toxic Equivalency Factor (TEF) Approach for Polychlorinated Biphenyls (PCBs). Fundamental and Applied Toxicology, 20(4), 456-463. View Source

Bioaccumulation Potential: BCF Ranges for Aroclor 1254 in Aquatic Organisms

The bioaccumulation factor (BCF) of Aroclor 1254 varies widely among aquatic species, reflecting its high lipophilicity. Data compiled from multiple sources show BCF values ranging from 160 to 6300 in crustaceans, and from 6,500 to 61,190 in fish, depending on species and exposure duration [1]. For instance, a BCF of 6,500 was reported for Ictalurus punctatus (channel catfish) after a 7-day exposure, increasing to 61,190 after 77 days [1].

Evidence Dimension	Bioconcentration Factor (BCF)
Target Compound Data	Aroclor 1254 BCF in fish: 6,500 - 61,190; in crustaceans: 160 - 6,300.
Comparator Or Baseline	This is a class-level property, but values are highly dependent on the degree of chlorination. Lower chlorinated mixtures like Aroclor 1242 would have lower BCFs.
Quantified Difference	The BCF for Aroclor 1254 can range over two orders of magnitude depending on the test species and duration.
Conditions	Various aquatic species (fish and crustaceans) and exposure durations.

Why This Matters

For environmental fate studies and risk assessments, the high and variable BCF of Aroclor 1254 is a critical parameter. Using a different Aroclor mixture with a lower chlorine content would underestimate the bioaccumulation potential in aquatic food webs.

• [1] Finnish Environment Institute. (n.d.). Data bank of environmental properties of chemicals: Chemical PCB Aroclor 1254. Retrieved from http://wwwp.ymparisto.fi/scripts/Kemrek/Kemrek_uk.asp?Method=MAKECHEMdetailsform&txtChemId=170 View Source

Analytical Standardization: Certified Reference Material for Regulatory Compliance

Aroclor 1254 is available as a certified reference material (CRM) produced and certified in accordance with ISO 17034 and ISO/IEC 17025 standards . This CRM, such as the TraceCERT® solution, is designed for calibrating chromatographic instrumentation and validating analytical methods for PCB determination . It is specifically referenced in EPA Methods 505, 508, and 8082, and the Canadian MISA Group 27 .

Evidence Dimension	Availability as an ISO-certified reference material
Target Compound Data	Aroclor 1254 is available as a TraceCERT® CRM, 200 μg/mL in methanol.
Comparator Or Baseline	While other Aroclors are also available as CRMs, this certification is specific to the 1254 mixture and essential for methods requiring this exact congener profile.
Quantified Difference	Not applicable; this is a qualitative certification of standardization.
Conditions	Certified in accordance with ISO 17034 and ISO/IEC 17025.

Why This Matters

For laboratories requiring traceable, regulatory-compliant analytical standards for PCB analysis, Aroclor 1254 CRMs provide the necessary certified composition and purity, ensuring method accuracy and comparability of results across studies.

Sex-Dependent Biological Half-Life in Adipose Tissue: Aroclor 1254 vs. Other Chlorinated Hydrocarbons

The biological half-life of Aroclor 1254 in adipose tissue demonstrates a clear sex-dependent difference, a phenomenon observed for other chlorinated hydrocarbons. In a study where Sprague-Dawley rats were fed a diet containing 500 ppm Aroclor 1254 for 4 weeks, the half-life was determined to be 8 weeks in males and 12 weeks in females [1].

Evidence Dimension	Biological half-life in adipose tissue
Target Compound Data	Male rats: 8 weeks; Female rats: 12 weeks.
Comparator Or Baseline	This is a class-level property for chlorinated hydrocarbons, but the specific values are for Aroclor 1254.
Quantified Difference	The half-life is 50% longer in female rats compared to male rats.
Conditions	Sprague-Dawley rats fed 500 ppm Aroclor 1254 for 4 weeks, followed by a depuration period.

Why This Matters

This quantifiable sex difference in retention is crucial for designing toxicokinetic studies and interpreting long-term exposure data. It underscores that Aroclor 1254's persistence is not uniform and must be considered in risk assessments that account for sex as a biological variable.

• [1] Allen, J. R., & Abrahamson, L. J. (1976). Acute, subacute, and residual effects of polychlorinated biphenyl (PCB) in rats. I. Biologic half‐life in adipose tissue. Journal of Toxicology and Environmental Health, 1(5), 839-846. View Source

Optimal Applications for Aroclor 1254 Based on Evidence of Differentiation

Hepatocarcinogenicity Studies Requiring a High-Potency PCB Mixture

Aroclor 1254 is the preferred choice for long-term toxicology and carcinogenicity studies aiming to investigate the mechanisms of PCB-induced liver cancer. Its rank order as the most potent inducer of hepatocellular neoplasms among Aroclor mixtures (1254 > 1260 ≈ 1242 > 1016) in female Sprague-Dawley rats provides a high-sensitivity model for observing tumor development and progression [1].

Investigations of CYP1A1-Mediated Enzyme Induction

For studies focused on the induction of AHH and EROD activities (P4501A1-mediated), Aroclor 1254 serves as a key comparator due to its distinct ED50 profile. Unlike Aroclor 1260, which is a poor inducer of these enzymes, Aroclor 1254 shows a dose-dependent response, making it a suitable positive control or test agent for this specific toxicological pathway [1].

Environmental Fate and Bioaccumulation Modeling in Aquatic Systems

Aroclor 1254 is an essential reference standard for calibrating models of PCB bioaccumulation in aquatic food webs. Its well-characterized BCF values (ranging from 160 to over 60,000 depending on species and exposure time) provide the necessary data to predict tissue residues in fish and invertebrates, and to compare with the behavior of other, less-chlorinated Aroclor mixtures [1].

Analytical Method Development and Regulatory Compliance Testing

Laboratories performing PCB analysis according to EPA Methods 505, 508, or 8082 should utilize Aroclor 1254 certified reference materials (CRMs) for instrument calibration and method validation. The availability of ISO 17034 and ISO/IEC 17025 certified solutions ensures traceability, accuracy, and comparability of data for regulatory reporting and environmental monitoring [1][2].

• [1] Mayes, B. A., McConnell, E. E., Neal, B. H., Brunner, M. J., Hamilton, S. B., Sullivan, T. M., Peters, A. C., Ryan, M. J., Toft, J. D., Singer, A. W., Brown, J. F., Menton, R. G., & Moore, J. A. (1998). Comparative Carcinogenicity in Sprague-Dawley Rats of the Polychlorinated Biphenyl Mixtures Aroclors 1016, 1242, 1254, and 1260. Toxicological Sciences, 41(1), 62-76. View Source
• [2] Harris, M., Zacharewski, T., & Safe, S. (1993). Comparative Potencies of Aroclors 1232, 1242, 1248, 1254, and 1260 in Male Wistar Rats—Assessment of the Toxic Equivalency Factor (TEF) Approach for Polychlorinated Biphenyls (PCBs). Fundamental and Applied Toxicology, 20(4), 456-463. View Source
• [3] Finnish Environment Institute. (n.d.). Data bank of environmental properties of chemicals: Chemical PCB Aroclor 1254. Retrieved from http://wwwp.ymparisto.fi/scripts/Kemrek/Kemrek_uk.asp?Method=MAKECHEMdetailsform&txtChemId=170 View Source